N~1~,N~1~-diethyl-N~4~-(2-fluorophenyl)-1,4-piperidinedicarboxamide

• IUPAC Name: 1-N,1-N-diethyl-4-N-(2-fluorophenyl)piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C17H24FN3O2/c1-3-20(4-2)17(23)21-11-9-13(10-12-21)16(22)19-15-8-6-5-7-14(15)18/h5-8,13H,3-4,9-12H2,1-2H3,(H,19,22)
• InChI Key: XJQKVCYQTNCPOX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C17H24FN3O2
• Molecular Weight: 321.4 g/mol

Description

N~1~,N~1~-diethyl-N~4~-(2-fluorophenyl)-1,4-piperidinedicarboxamide, commonly known as DFPP, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFPP belongs to the class of piperidine derivatives and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of DFPP is not fully understood. However, it has been shown to interact with various receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor and the gamma-aminobutyric acid (GABA) receptor. DFPP has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
DFPP has been shown to have various biochemical and physiological effects. In animal models, DFPP has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, and decrease the levels of oxidative stress markers, such as malondialdehyde. DFPP has also been shown to decrease the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

DFPP has several advantages and limitations for use in lab experiments. One advantage is that it has a relatively simple chemical structure, making it easy to synthesize and modify. DFPP also has a broad range of pharmacological effects, making it a versatile compound for use in various research fields. However, one limitation is that DFPP has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on DFPP. One direction is to further investigate its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a lead compound for the development of new drugs with improved pharmacological properties. Additionally, more research is needed to fully understand the mechanism of action of DFPP and its safety and efficacy in humans.

Synthesis Methods

DFPP can be synthesized using a variety of methods, including the reaction of 2-fluorobenzaldehyde with diethyl malonate in the presence of ammonium acetate and acetic acid. Another method involves the reaction of 2-fluorobenzaldehyde with diethylamine and ethyl acetoacetate in the presence of piperidine. These methods have been optimized to obtain high yields and purity of DFPP.

Scientific Research Applications

DFPP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DFPP has been shown to have neuroprotective effects against various neurotoxic agents, including glutamate and hydrogen peroxide. DFPP has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
In pharmacology, DFPP has been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation. DFPP has also been shown to have anxiolytic effects, which may be useful in the treatment of anxiety disorders.
In medicinal chemistry, DFPP has been used as a lead compound for the development of new drugs. Modifications of the DFPP molecule have led to the development of compounds with improved pharmacological properties, such as increased potency and selectivity.